Cas no 175205-66-0 (3-(5-Bromothiophen-2-yl)isoxazole)
175205-66-0 structure
Product Name:3-(5-Bromothiophen-2-yl)isoxazole
CAS No:175205-66-0
MF:C7H4BrNOS
MW:230.08175945282
CID:111915
PubChem ID:2797173
Update Time:2025-04-18
3-(5-Bromothiophen-2-yl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Bromothiophen-2-yl)isoxazole
- 3-(5-bromothiophen-2-yl)-1,2-oxazole
- Isoxazole,3-(5-bromo-2-thienyl)-
- 3-(5-BROMO-2-THIENYL)ISOXAZOLE
- HMS562D22
- Isoxazole,3-(5-bromo-2-thienyl)
- 2-BROMO-5-(ISOXAZOL-3-YL)THIOPHENE
- MFCD00068167
- SCHEMBL2744787
- 175205-66-0
- Maybridge1_007304
- FT-0613700
- AKOS022181883
- DTXSID10383891
-
- MDL： MFCD00068167
- Inchi： 1S/C7H4BrNOS/c8-7-2-1-6(11-7)5-3-4-10-9-5/h1-4H
- InChI Key： BAZHUUDTRPSRLD-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2C=CON=2)S1
Computed Properties
- Exact Mass: 228.92000
- Monoisotopic Mass: 228.91970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 66-68°C
- PSA: 54.27000
- LogP: 3.16560
- Solubility: Not determined
3-(5-Bromothiophen-2-yl)isoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(5-Bromothiophen-2-yl)isoxazole Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
175205-66-0 (3-(5-Bromothiophen-2-yl)isoxazole) Related Products
- 243448-17-1(2,5-Difluoro-DL-phenylglycine)
- 37853-21-7(5-Isoxazolamine,N-(phenylmethylene)-3-(2-thienyl)-)
- 175205-65-9(3-(Thiophen-2-yl)isoxazole)
- 85903-30-6(Pyridine, 4-[5-(2-thienyl)-3-isoxazolyl]-)
- 35113-40-7(3-(thiophen-2-yl)-1,2-oxazol-5-amine)
- 175203-89-1(3-thien-2-yl-5-(trifluoromethyl)isoxazole)
- 62218-62-6(Isoxazole, 3-phenyl-5-(2-thienyl)-)
- 175205-67-1(5-(Isoxazol-3-yl)thiophene-2-carbonitrile)
- 104516-55-4(Isoxazole,3-methyl-5-(2-thienyl)-)
- 852180-45-1(5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
